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dioxolane-4-carboxylate

Cat. No.: B045585

For Researchers, Scientists, and Drug Development Professionals

Isopropylidene glycerates, most notably 2,2-dimethyl-1,3-dioxolane-4-methanol, commonly
known as solketal, are versatile compounds derived from the reaction of glycerol with acetone.
[1] As a derivative of glycerol, a renewable and biocompatible resource, solketal is recognized
for its biodegradability and low toxicity, positioning it as a "green" chemical in various industries.
[2] Its applications are extensive, ranging from use as a solvent and plasticizer in industrial
settings to a key component in pharmaceutical, cosmetic, and personal care products.[2][3][4]
In drug development, it serves as a valuable pharmaceutical excipient for solubilizing and
suspending active ingredients and as a chiral building block for complex organic synthesis.[5]

[6]

This guide provides a comparative analysis of isopropylidene glycerates, focusing on their
performance as pharmaceutical excipients and as precursors for biologically active derivatives.

Isopropylidene Glycerol (Solketal) as a Pharmaceutical
Excipient

Solketal's properties, such as high solvency, chemical stability, and miscibility with water and
most organic solvents, make it an effective excipient in pharmaceutical formulations.[1] It is
particularly useful as a solvent or co-solvent to enhance the solubility and bioavailability of

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b045585?utm_src=pdf-interest
https://www.starskychemical.com/news/whats-the-application-of-solketal/
https://www.sxzorui.com/sale-53754492-isopropylidene-glycerol-solketal-cas-100-79-8-industrial-solvent.html
https://www.sxzorui.com/sale-53754492-isopropylidene-glycerol-solketal-cas-100-79-8-industrial-solvent.html
https://dataintelo.com/report/global-isopropylidene-glycerol-market
https://www.specialities.eu/wp-content/uploads/2022/07/1_Glycasol-product-information.pdf
https://www.benchchem.com/product/b138546
https://patents.google.com/patent/CN102229596A/en
https://www.starskychemical.com/news/whats-the-application-of-solketal/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

poorly water-soluble drugs.[5] Its performance can be compared with other common
pharmaceutical solvents like propylene glycol and glycerol.

Below is a workflow for utilizing a solubilizing agent in drug formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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